6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane

• IUPAC Name: [(E)-(6-methyl-2,3-dihydrothiochromen-4-ylidene)amino] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C18H14F3NO2S/c1-11-5-6-16-14(9-11)15(7-8-25-16)22-24-17(23)12-3-2-4-13(10-12)18(19,20)21/h2-6,9-10H,7-8H2,1H3/b22-15+
• InChI Key: DAZNFMFOKTWUCJ-PXLXIMEGSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SCCC2=NOC(=O)C3=CC(=CC=C3)C(F)(F)F
• Isomeric SMILES: CC1=CC\2=C(C=C1)SCC/C2=N\OC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H14F3NO2S
• Molecular Weight: 365.4 g/mol

Description

6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane, also known as TFP-THC, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological applications. This compound belongs to the family of synthetic cannabinoids, which are chemical compounds that mimic the effects of natural cannabinoids found in the cannabis plant.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Chroman Derivatives : Sosnovskikh and Usachev (2002) describe the synthesis of 2-trifluoromethyl-2-methylchroman-4-ones from N-benzyl-2-trifluoroimethyl-4H-chromen-4-imines and malonic acid, which is related to the chemical structure of the compound (Sosnovskikh & Usachev, 2002).

• Reactions Involving Thiazolidines : Mahmoud et al. (2011) explored the synthesis and reactions of 5-arylmethylene-2-imino-4-oxo-2-thiazolidine, which shares structural similarities with the compound . The study provides insights into the reactivity of such compounds and potential applications (Mahmoud et al., 2011).

• Polymerization and Material Synthesis : Yoshida and Sugita (1996) discuss the synthesis of poly(tetrahydrofuran) with a nitroxyl radical at the chain end, relevant for understanding the polymerization potential of compounds with similar functionalities (Yoshida & Sugita, 1996).

• Iminothiazoline Reactions with Acetylenes : Yamamoto et al. (1989) conducted a mechanistic study on the reaction of iminothiadiazolines with activated acetylenes, providing insights into the reactivity and potential synthetic pathways for related compounds (Yamamoto et al., 1989).

Nonlinear Optics and Material Science

• Second-Order Nonlinear Optics : Chou et al. (1996) synthesized sulfone-substituted thiophene chromophores for second-order nonlinear optics, indicating the potential application of similar compounds in nonlinear optical materials (Chou et al., 1996).

• Third-Order Nonlinear Optical Properties : Ashfaq et al. (2021) conducted a study on unsymmetrical acyl thiourea derivatives, which can be linked to the exploration of third-order nonlinear optical (NLO) properties of compounds with similar structures (Ashfaq et al., 2021).

• Electrochromic Polymer Applications : Qian et al. (2018) synthesized a triphenylamine derivative with a pendent ionic liquid unit, exploring its fast switching properties and ion diffusion behavior, relevant for understanding the applications of similar compounds in electrochromic polymers (Qian et al., 2018).